Cas no 2227885-52-9 ((1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol
• CAS No: 2227885-52-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6172527
• PubChem ID: 165612851
• Update Time: 2025-07-18

(1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol
• EN300-1749211
• 2227885-52-9

• Inchi： 1S/C11H14O/c1-8(12)10-6-2-4-9-5-3-7-11(9)10/h2,4,6,8,12H,3,5,7H2,1H3/t8-/m1/s1
• InChI Key： OUSYWOWYHUNBIC-MRVPVSSYSA-N
• SMILES： O[C@H](C)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol

Introduction to (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol (CAS No. 2227885-52-9)

(1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol (CAS No. 2227885-52-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of indanols, which are known for their diverse applications in pharmaceutical and chemical research.

The molecular structure of (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol features a chiral center at the carbon atom attached to the hydroxyl group, which imparts enantiomeric selectivity and can significantly influence its biological properties. The indane scaffold is a key component of this molecule, providing a rigid and planar framework that can interact with various biological targets.

Recent studies have highlighted the potential of (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol in several areas of research. One notable application is in the development of chiral ligands for asymmetric catalysis. The chiral environment provided by this compound can facilitate enantioselective transformations, making it a valuable tool in the synthesis of optically active pharmaceuticals and fine chemicals.

In the realm of medicinal chemistry, (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological pathways has been explored in various preclinical studies. For instance, research has demonstrated that this compound can act as a selective inhibitor of certain enzymes involved in metabolic disorders, offering potential therapeutic benefits for conditions such as diabetes and obesity.

The synthesis of (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol has been optimized using modern synthetic methods to ensure high yields and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereoselectivity. These advancements have made it feasible to produce this compound on a larger scale for both research and industrial applications.

In addition to its synthetic utility, (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol has been investigated for its pharmacological properties. Preclinical studies have shown that this compound exhibits anti-inflammatory and antioxidant activities, which are crucial for addressing a wide range of diseases characterized by oxidative stress and inflammation. These findings suggest that (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol could serve as a potential therapeutic agent or a lead molecule for further drug development.

The safety profile of (1R)-1-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol has also been evaluated in several studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

From an environmental perspective, the production and use of (1R)-1-(2,3-dihydro-1H-inden-4-y l)ethan - 1 - ol are being monitored to ensure compliance with regulatory standards and minimize environmental impact. Sustainable synthetic methods and green chemistry principles are being applied to reduce waste generation and improve the overall sustainability of its production process.

In conclusion, (1R)-1-(2,3-dihydro - 1 H - inden - 4 - yl )ethan - 1 - ol (CAS No. 2227885 - 52 - 9) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and biological activities make it an attractive candidate for further exploration in various fields of chemistry and medicine. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.